1-(4-Nitrophenyl)ethanamine
Overview
Description
“1-(4-Nitrophenyl)ethanamine” is a chemical compound with the CAS number 42142-15-4 . It is also known by its English name "1- (4-Nitrophenyl)ethanamine" .
Molecular Structure Analysis
The molecular formula of “this compound” is C8H10N2O2 . The InChI code for this compound is 1S/C8H10N2O2/c1-6(9)7-2-4-8(5-3-7)10(11)12/h2-6H,9H2,1H3 .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 166.18 . It is a solid-liquid mixture . The storage temperature is 4°C, and it should be protected from light .Scientific Research Applications
Synthesis Applications
- Intermediate in Bcl-2 Inhibitor Synthesis : 1-(4-Nitrophenyl)ethanamine is utilized in the synthesis of 2-(Phenylthio)ethanamine, an intermediate in the production of the Bcl-2 inhibitor ABT-263. This process involves the Gabriel reaction, indicating the compound's significance in medicinal chemistry (Zhou Youjun, 2010).
Chemical Synthesis and Analysis
- Key Intermediate in Pharmaceutical Synthesis : It serves as a crucial intermediate in the synthesis of Silodosin, an α1-adrenoceptor antagonist used for treating benign prostatic hyperplasia. The synthesis pathway highlights the compound's role in creating pharmacologically significant substances (Xiaoxia Luo et al., 2008).
- Phase Equilibrium Research : The compound is studied in the context of solid-liquid phase equilibrium and ternary phase diagrams, essential for understanding its crystallization and separation processes. This research has implications in chemical engineering and materials science (Rongrong Li et al., 2019).
Catalysis and Polymerization
- Catalysis in Hydrogenation Reactions : Chiral variants of the compound, such as (S-)-1-phenyl-N-(pyridine-2-yl)ethylidine)ethanamine, have been synthesized and used in catalyzing transfer hydrogenation of ketones. This demonstrates its utility in catalytic processes and synthesis of chiral compounds (Robert T. Kumah et al., 2019).
Environmental and Safety Studies
- Mercury Detection : A novel sensor for the selective optical detection of mercury has been developed using a compound related to this compound. This indicates its potential use in environmental monitoring and safety applications (N. Wanichacheva et al., 2009).
Biochemical Studies and Drug Design
- Antimicrobial and Antidiabetic Studies : Schiff bases synthesized from compounds including this compound have been studied for their antimicrobial and antidiabetic properties. This research is crucial for drug discovery and pharmaceutical development (S. G et al., 2023).
Molecular Structure and Analysis
- Charge Density Analysis : The compound's molecular structure has been analyzed through X-ray diffraction, providing insights into its hydrogen bonding and molecular interactions. Such studies are fundamental in understanding molecular properties and behavior [(D. Hibbs et al., 2003)](https://consensus.app/papers/charge-density-analysis-hydrogen-bonding-motif-hibbs/ab511959b540566f814d362daf936384/?utm_source=chatgpt.
Safety and Hazards
properties
IUPAC Name |
1-(4-nitrophenyl)ethanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2/c1-6(9)7-2-4-8(5-3-7)10(11)12/h2-6H,9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RAEVOBPXEHVUFY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)[N+](=O)[O-])N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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